Cas no 886909-98-4 (N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-methoxybenzamide)

• Product Name: N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-methoxybenzamide
• CAS No: 886909-98-4
• MF: C₁₇H₁₅N₃O₅S
• MW: 373.383102655411
• CID: 5477849
• Update Time: 2025-06-09

N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-[5-(4-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-methoxybenzamide

• Inchi： 1S/C17H15N3O5S/c1-24-13-5-3-4-12(10-13)15(21)18-17-20-19-16(25-17)11-6-8-14(9-7-11)26(2,22)23/h3-10H,1-2H3,(H,18,20,21)
• InChI Key： FXHWBHUNLVGZPY-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(S(C)(=O)=O)C=C2)O1)(=O)C1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-methoxybenzamide

Comprehensive Overview of N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-methoxybenzamide (CAS No. 886909-98-4)

N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-methoxybenzamide (CAS No. 886909-98-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the 1,3,4-oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both methanesulfonylphenyl and methoxybenzamide moieties in its structure makes it a promising candidate for drug development, particularly in targeting specific enzymatic pathways.

In recent years, the scientific community has shown growing interest in 1,3,4-oxadiazole derivatives due to their broad-spectrum pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The compound N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-methoxybenzamide is no exception, with researchers exploring its potential as a kinase inhibitor or a modulator of cellular signaling pathways. Its CAS No. 886909-98-4 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

One of the key features of this compound is its methoxybenzamide group, which is often associated with enhanced bioavailability and metabolic stability in drug molecules. This attribute is particularly valuable in the design of new therapeutic agents, as it addresses common challenges in drug delivery and efficacy. Additionally, the methanesulfonylphenyl moiety contributes to the compound's ability to interact with hydrophobic pockets in target proteins, making it a versatile scaffold for medicinal chemistry.

The synthesis of N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-methoxybenzamide typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers often optimize these synthetic routes to improve yield and purity, ensuring the compound meets the stringent requirements for preclinical studies. The compound's CAS No. 886909-98-4 serves as a unique identifier in chemical databases, facilitating its tracking and regulatory compliance in research settings.

From an industrial perspective, the demand for 1,3,4-oxadiazole-based compounds is on the rise, driven by their potential applications in drug discovery and agrochemicals. Companies specializing in fine chemicals and custom synthesis frequently list N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-methoxybenzamide in their catalogs, catering to the needs of academic and commercial researchers. Its methoxybenzamide and methanesulfonylphenyl functionalities make it a valuable intermediate for further chemical modifications.

In the context of current trends, the compound aligns with the growing focus on targeted therapy and precision medicine. Researchers are increasingly interested in molecules that can selectively inhibit specific pathways involved in diseases such as cancer and autoimmune disorders. The structural complexity of N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-methoxybenzamide positions it as a potential candidate for such applications, with ongoing studies investigating its mechanism of action and therapeutic potential.

Another area of interest is the compound's potential role in neurodegenerative disease research. Given the rising prevalence of conditions like Alzheimer's and Parkinson's disease, scientists are exploring novel compounds that can modulate neuronal signaling or reduce oxidative stress. The 1,3,4-oxadiazole core of this molecule has been linked to neuroprotective effects in preliminary studies, making it a subject of further investigation.

Environmental and safety considerations are also critical when working with N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-methoxybenzamide. While the compound is not classified as hazardous under standard regulations, proper handling and disposal protocols must be followed to ensure workplace safety. Researchers and manufacturers are advised to consult material safety data sheets (MSDS) and adhere to best practices in chemical management.

In summary, N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-methoxybenzamide (CAS No. 886909-98-4) represents a fascinating example of modern medicinal chemistry. Its unique structure, combining methoxybenzamide and methanesulfonylphenyl groups with a 1,3,4-oxadiazole core, offers numerous possibilities for drug development and biochemical research. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in the search for innovative therapeutic solutions.